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Compound of Interest

Compound Name:
Lanthanum(3+);disulfate;nonahydr

ate

Cat. No.: B12835035

Get Quote

)

Executive Summary & Immediate Directives
Do NOT pour down the drain. While Lanthanum(III) Sulfate Nonahydrate exhibits low acute

toxicity to humans compared to heavy metals like lead or mercury, it is classified as toxic to

aquatic life with long-lasting effects (H411). Environmental regulations (including the Clean

Water Act in the US and WFD in the EU) strictly prohibit the discharge of lanthanides into

municipal wastewater systems due to bioaccumulation risks in aquatic ecosystems.

The Golden Rule: Treat all Lanthanum waste as Non-RCRA Regulated Chemical Waste

(unless mixed with RCRA-listed solvents).
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Parameter Directive

Waste Code (US)
Not RCRA Listed (P/U). Use 000 or State-

Specific Code (e.g., CA: 141).

Signal Word WARNING

Primary Hazard Aquatic Toxicity (Chronic); Skin/Eye Irritant.

Storage
Hygroscopic. Store in tightly closed containers;

keep dry.

Incompatibility Strong oxidizing agents.[1]

Chemical Profile & Hazard Assessment
Why we manage it this way (Causality)

To design a robust disposal protocol, we must understand the chemical behavior of the analyte.

Solubility & Bioavailability: Lanthanum sulfate is moderately soluble in water. In the

environment, free

ions can block calcium channels in aquatic organisms, leading to the H411 classification.

Inverse Solubility: Unlike most salts, lanthanum sulfate's solubility decreases as temperature

increases.

Operational Implication: Do not use hot water to rinse containers; it may precipitate the

salt, making cleaning harder. Use ambient or cool water.

Hygroscopicity: The nonahydrate form is stable but can absorb moisture. Waste containers

must be sealed to prevent "caking" or leaching.

Disposal Protocols
Scenario A: Solid Waste Disposal (Dry Powder/Crystals)
Best for: Expired reagents, spill cleanup residues.
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Segregation: Do not mix with organic solvents or oxidizers.

Containerization: Place the solid material in a High-Density Polyethylene (HDPE) wide-

mouth jar. Glass is acceptable but poses a breakage risk.

Labeling:

Constituents: "Lanthanum(III) Sulfate Nonahydrate, Solid."

Hazard Checkbox: [x] Toxic (Aquatic), [x] Irritant.

Hand-off: Transfer to your facility's Hazardous Waste Management (HWM) team.

Scenario B: Aqueous Waste (Solutions)
Best for: Experimental byproducts, mother liquors.

Option 1: Standard Segregation (Recommended) Collect all aqueous lanthanum solutions in a

designated carboy labeled "Aqueous Waste: Lanthanum Salts." Ensure pH is between 5 and 9

to prevent container corrosion.

Option 2: Volume Reduction via Precipitation (Advanced) Use this protocol if you need to

minimize liquid waste volume or stabilize the metal for recovery. This converts soluble

into insoluble Lanthanum Hydroxide.

Mechanism:

Step-by-Step Protocol:

Preparation: In a fume hood, place the aqueous lanthanum waste in a beaker. Measure

initial pH.

Precipitation: Slowly add 1M Sodium Hydroxide (NaOH) while stirring.

Monitoring: Monitor pH. Lanthanum hydroxide begins precipitating around pH 7.5–8.0.

Continue adding NaOH until pH reaches 10.0 to ensure complete precipitation.

Separation: Allow the white precipitate (
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) to settle for 12–24 hours.

Filtration: Filter the supernatant through a standard qualitative filter paper or use a vacuum

filtration setup.

Validation:

Solid Phase: The filter cake is now solid lanthanum waste (Treat as Scenario A).

Liquid Phase: The filtrate is essentially Sodium Sulfate solution. Check pH. If pH > 9,

neutralize with dilute sulfuric acid back to pH 7.

Disposal: The neutral, metal-free filtrate may be drain-disposable depending on local

strictness (Consult EHS), but the safest route is to ship it as non-hazardous aqueous

waste.

Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision-making process for compliant disposal.
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Figure 1: Decision tree for the segregation and treatment of Lanthanum Sulfate waste streams.
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Regulatory Compliance & Documentation
Regulatory Status (US/EU)
Although Lanthanum is not a "listed" hazardous waste under RCRA (40 CFR 261), it often falls

under "Characteristic Waste" definitions in specific states (e.g., California Title 22) due to

toxicity thresholds.

RCRA Status: Non-Hazardous (Federal). Note: Always check for mixed hazards (e.g., if

dissolved in Nitric Acid, it becomes D002 Corrosive).

DOT Shipping Name: Not regulated as dangerous goods for transport (unless mixed with

other hazards).

SARA 313: Not listed.

The Self-Validating System: The Waste Profile Sheet
To ensure your disposal is compliant, you must complete a Waste Profile Sheet for your

disposal vendor. Use the following data points to validate your entry:

Field Entry Value

Chemical Composition Lanthanum Sulfate (10-100%), Water (0-90%)

pH 4.0 - 9.0 (Typical for aqueous)

Physical State Solid or Liquid

Flash Point > 200°F (None)

Hazard Characteristics None (Federal); Aquatic Toxicity (GHS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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